Iodine-mediated construction of polyfunctionalized arylazopyrazoles from β-ketoesters or 2-arylpyrazol-3-ones and arylhydrazines†
Organic & Biomolecular Chemistry Pub Date: 2016-06-29 DOI: 10.1039/C6OB01158F
Abstract
This paper describes step-economic iodine-mediated construction of functionalized arylazopyrazoles in the presence of catalytic AgNO3 starting from simple β-ketoesters and two equivalents of arylhydrazines. This cascade reaction includes in situ α-iodination of β-ketoesters, pyrazol-3-one formation, substitution with a nitrogen nucleophile, and oxidation/aromatization.
Recommended Literature
- [1] Bacteriological
- [2] ATR-FTIR spectroscopy with chemometric algorithms of multivariate classification in the discrimination between healthy vs. dengue vs. chikungunya vs. zika clinical samples†
- [3] Channel structure for guest inclusion based on hexameric assembly of thiacalix[4]arene analogue†
- [4] Book reviews
- [5] Book reviews
- [6] Cadmium benzylphosphonates – the close relationship between structure and properties†
- [7] Atomically-thin molybdenum nitride nanosheets with exposed active surface sites for efficient hydrogen evolution†
- [8] Buffer-free integrative nanofluidic device for real-time continuous flow bioassays by ion concentration polarization†
- [9] Characteristic interface point defects at transition metal–oxide interfaces†‡
- [10] CeO2−x quantum dots with massive oxygen vacancies as efficient catalysts for the synthesis of dimethyl carbonate†‡
